Cas no 5227-20-3 (4-{[(E)-(4-cyanophenyl)methylidene]amino}benzenesulfonamide)

• Product Name: 4-{[(E)-(4-cyanophenyl)methylidene]amino}benzenesulfonamide
• CAS No: 5227-20-3
• MF: C₁₄H₁₁N₃O₂S
• MW: 285.321041345596
• CID: 1576677
• PubChem ID: 717781
• Update Time: 2025-04-21

4-{[(E)-(4-cyanophenyl)methylidene]amino}benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-{[(E)-(4-cyanophenyl)methylidene]amino}benzenesulfonamide
• benzenesulfonamide, 4-[[(1E)-(4-cyanophenyl)methylene]amino]-
• SR-01000199559
• DTXSID20871739
• 4-{[(4-Cyanophenyl)methylidene]amino}benzene-1-sulfonamide
• 4-[(4-cyanophenyl)methylideneamino]benzenesulfonamide
• SR-01000199559-1
• TimTec1_002095
• (E)-4-((4-Cyanobenzylidene)amino)benzenesulfonamide
• HMS1539P05
• AKOS000483312
• SB82444
• 5227-20-3
• STK043051

• Inchi： 1S/C14H11N3O2S/c15-9-11-1-3-12(4-2-11)10-17-13-5-7-14(8-6-13)20(16,18)19/h1-8,10H,(H2,16,18,19)/b17-10+
• InChI Key： JOAWKSHTFJRTLH-LICLKQGHSA-N
• SMILES： S(C1C=CC(=CC=1)/N=C/C1C=CC(C#N)=CC=1)(N)(=O)=O

Computed Properties

• Exact Mass: 285.05733
• Monoisotopic Mass: 285.057197
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 105

Experimental Properties

• Density: 1.29
• Boiling Point: 537.4°C at 760 mmHg
• Flash Point: 278.8°C
• Refractive Index: 1.634
• PSA: 96.31